Intended use of products:
All products sold by Smolecule are for laboratory and research use only, not intended for therapeutic, diagnostic, or veterinary use. They shall not be used for direct application for humans, animals, or livestock, for example as additives for food, dietary supplement, feedstuffs, drugs, or cosmetics.
Quotation and validity period:
All prices listed are in US dollars. The quote is valid for 30 days from the Quote Date unless otherwise specified by our salesperson. The lead time, if any, is subject to final confirmation at the time of order due to the constant fluctuations in the availability of raw materials and changes in other unforeseeable factors.
Order placing and payment terms:
Orders are confirmed upon the receipt of your official order request. All order requests made by new customers without established credit generally require payment in advance. Customers with established credit can place an order with NET 30 as payment terms. Customers (new and returning) from non-profit organizations such as universities and research institutes are welcome to place orders using an official purchase order issued by their organizations.
Methods of payment:
Bank transfer and credit card are two preferred ways of payment. Please contact us at sales@smolecule.com for bank transfer or credit card payment instructions. Please note that a 2% processing fee will be added to all credit card transactions. Payment by check is less preferred and is only allowed for orders with NET terms.
Order confirmation:
In all cases, orders placed by customers will only become final and binding after Smolecule has sent to the customer an order confirmation via email within a period of 3 business days after the order request is made. An estimated shipping date will be provided along with the order confirmation.
Handling time and shipping:
Due to the large volume of order requests, the current laboratory/warehouse handling time for in-stock products is 5 - 10 business days. All orders will be shipped from our facilities in the US via FedEx unless otherwise specified. The shipping charge can be waived if the FedEx Bill Receipt option is requested by the customer. Deliveries are always performed in accordance with the Ex Works.
Tariffs & duties, and other costs:
The customer shall pay all taxes and charges for transportation, shipping, storage, handling, demurrage, and similar items. Any increase in any such charges that becomes effective after the date of Order Confirmation shall be borne exclusively by the Purchaser. For all foreign orders outside the US, the customer is responsible for any tariffs, duties, and taxes incurred during the customs clearance process.
Warranty and compliance:
Smolecule only warrants that on the date of delivery the goods comply with the technical specifications stated in the order confirmation as well as the analysis certificate issued by Smolecule. Any non-compliance with the specifications contained in the order confirmation or in the analysis certificate shall be reported to Smolecule in writing within 10 days after its delivery, failing which the warranty will cease to apply.
Liability:
Smolecule shall not be held liable for any damage(s) or loss(es) resulting from a non-compliant use of the goods with any contractual specifications stated in particular in the order confirmation.
Contact information:
For inquires and order: sales@smolecule.com
For existing order: orders@smolecule.com
For accounts receivable: invoice@smolecule.com
